![molecular formula C10H19N3O B3097723 1-[2-(Piperidin-1-yl)ethyl]imidazolidin-2-one CAS No. 1315610-07-1](/img/structure/B3097723.png)
1-[2-(Piperidin-1-yl)ethyl]imidazolidin-2-one
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-[2-(Piperidin-1-yl)ethyl]imidazolidin-2-one consists of a five-membered imidazolidin-2-one ring attached to a piperidine ring via an ethyl bridge.Physical And Chemical Properties Analysis
1-[2-(Piperidin-1-yl)ethyl]imidazolidin-2-one is a powder with a melting point of 141-143°C . It has a molecular weight of 198.27 g/mol .Scientific Research Applications
Pharmaceutical Applications
Piperidine derivatives, including “1-[2-(Piperidin-1-yl)ethyl]imidazolidin-2-one”, are present in more than twenty classes of pharmaceuticals . They exhibit a wide variety of interesting biochemical and pharmacological properties .
CNS-Inhibitors
These compounds have been used as CNS-inhibitors . This means they can suppress the activity of the central nervous system, which can be useful in treating conditions like anxiety, insomnia, and seizures.
Anti-Inflammatory Agents
Piperidine derivatives have also been used as anti-inflammatory agents . This means they can reduce inflammation in the body, which can be beneficial for conditions like arthritis, asthma, and allergies.
Antimicrobial Agents
Piperidine derivatives have been used as antimicrobial agents . This means they can kill or inhibit the growth of microorganisms, which can be useful in treating infections.
Antiviral and Anti-HIV Agents
Some piperidine derivatives have shown activity as antiviral and anti-HIV agents . This means they can inhibit the replication of viruses, including HIV, which can be beneficial for treating viral infections and AIDS.
Antimalarial Agents
These compounds have also been used as antimalarial agents . This means they can kill or inhibit the growth of the parasites that cause malaria, which can be useful in preventing and treating this disease.
Antipsychotic Agents
Piperidine derivatives have been used as antipsychotic agents . This means they can help manage psychosis, including delusions, hallucinations, and thought disorders, which can be beneficial for treating conditions like schizophrenia and bipolar disorder.
Safety and Hazards
The safety information available indicates that 1-[2-(Piperidin-1-yl)ethyl]imidazolidin-2-one may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
1-(2-piperidin-1-ylethyl)imidazolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O/c14-10-11-4-7-13(10)9-8-12-5-2-1-3-6-12/h1-9H2,(H,11,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIMQGBDWMCXROL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCN2CCNC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Spiro[3.3]heptane-3-carboxylic acid](/img/structure/B3097673.png)
![3-Azabicyclo[3.3.1]nonan-7-ol](/img/structure/B3097681.png)
![tert-butyl 4-{2-[(Z)-2-(2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}phenyl)ethenyl]phenyl}piperazine-1-carboxylate](/img/structure/B3097725.png)
![4-[(1-methyl-1H-imidazol-2-yl)methyl]piperidine](/img/structure/B3097744.png)
